4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-phenyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-4-hydroxy-1-(2-morpholin-4-ylethyl)-2-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C25H24N2O5/c28-23(20-16-18-8-4-5-9-19(18)32-20)21-22(17-6-2-1-3-7-17)27(25(30)24(21)29)11-10-26-12-14-31-15-13-26/h1-9,16,22,29H,10-15H2
• InChI Key: IBKBOVKVBMQDJX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CC=C5
• Molecular Formula: C25H24N2O5
• Molecular Weight: 432.5 g/mol
• CAS No.: 618365-81-4

Description

4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-phenyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H24N2O5 and its molecular weight is 432.476. The purity is usually 95%.
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Scientific Research Applications

Material Science Applications

A systematic approach to solvent selection based on cohesive energy densities in molecular bulk heterojunction systems was explored by Walker et al. (2011). The study measured the solubilities of related compounds in a series of solvents, utilizing these measurements to calculate the Hansen solubility parameters. This research is relevant for understanding the solubility properties of complex organic compounds, including those similar to the 4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-phenyl-1H-pyrrol-2(5H)-one, for applications in electronic devices and material science. (Bright Walker et al., 2011).

Synthetic Chemistry and Medicinal Applications

Significant advancements in synthetic chemistry and pharmacology have been made through the study of benzofuran-morpholinomethyl-pyrazoline hybrids as vasorelaxant agents by Hassan et al. (2014). This research synthesized a new class of compounds, demonstrating significant vasodilatory properties in precontracted thoracic aortic rings of rats. Such studies contribute to the development of novel therapeutic agents, indicating the potential medical applications of complex compounds similar to this compound in cardiovascular diseases. (G. S. Hassan et al., 2014).

Antimicrobial and Antioxidant Research

The functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds have been investigated for their antimicrobial and antioxidant activities. This research, conducted by Rangaswamy et al. (2017), synthesized a new class of compounds showing significant biological activities. Studies like this highlight the potential of complex organic molecules, akin to this compound, in developing new antimicrobial and antioxidant agents. (J. Rangaswamy et al., 2017).